Cas no 887877-85-2 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide)

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide structure
887877-85-2 structure
Product Name:N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide
CAS No:887877-85-2
MF:C19H15N3O5
MW:365.339504480362
CID:6211237
PubChem ID:4668098
Update Time:2024-01-05

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide
    • AKOS024586572
    • F0608-0245
    • N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxybenzamide
    • N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxybenzamide
    • 887877-85-2
    • N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxybenzamide
    • Inchi: 1S/C19H15N3O5/c23-17(20-19-22-21-18(27-19)16-12-24-10-11-25-16)14-8-4-5-9-15(14)26-13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,20,22,23)
    • InChI Key: OODQTMLJHDMSOV-UHFFFAOYSA-N
    • SMILES: O1C(=COCC1)C1=NN=C(NC(C2=CC=CC=C2OC2C=CC=CC=2)=O)O1

Computed Properties

  • Exact Mass: 365.10117059g/mol
  • Monoisotopic Mass: 365.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 95.7Ų

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxybenzamide Pricemore >>

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